Cas no 1609407-68-2 (4-(4H-1,2,4-triazol-4-yl)piperidine dihydrochloride)

• Product Name: 4-(4H-1,2,4-triazol-4-yl)piperidine dihydrochloride
• CAS No: 1609407-68-2
• MF: C₇H₁₃ClN₄
• MW: 188.657919645309
• MDL: MFCD26959441
• CID: 4608790
• Update Time: 2025-05-20

4-(4H-1,2,4-triazol-4-yl)piperidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4H-1,2,4-triazol-4-yl)piperidine dihydrochloride

• MDL： MFCD26959441
• Inchi： 1S/C7H12N4.ClH/c1-3-8-4-2-7(1)11-5-9-10-6-11;/h5-8H,1-4H2;1H
• InChI Key： DQQFVMIDOGHZQU-UHFFFAOYSA-N
• SMILES： N1(C2CCNCC2)C=NN=C1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Additional information on 4-(4H-1,2,4-triazol-4-yl)piperidine dihydrochloride

4-(4H-1,2,4-Triazol-4-yl)piperidine Dihydrochloride: A Comprehensive Overview

The compound 4-(4H-1,2,4-triazol-4-yl)piperidine dihydrochloride (CAS No. 1609407-68-2) is a notable chemical entity with significant applications in the fields of pharmacology and organic synthesis. This compound is characterized by its unique structure, which combines a piperidine ring with a 1,2,4-triazole moiety. The dihydrochloride salt form of this compound is particularly relevant in pharmaceutical settings due to its enhanced solubility and stability compared to the free base.

Recent advancements in medicinal chemistry have highlighted the potential of 4-(4H-1,2,4-triazol-4-yl)piperidine dihydrochloride as a promising candidate for drug development. Studies have demonstrated its ability to modulate key biological targets, such as ion channels and receptors, making it a valuable tool in the design of novel therapeutic agents. For instance, research published in 2023 revealed that this compound exhibits potent inhibitory activity against certain kinase enzymes, which are implicated in various pathological conditions, including cancer and inflammatory diseases.

The synthesis of 4-(4H-1,2,4-triazol-4-yl)piperidine dihydrochloride involves a multi-step process that typically begins with the preparation of the piperidine derivative. This is followed by the incorporation of the triazole ring through a click chemistry approach or other suitable coupling reactions. The formation of the dihydrochloride salt is achieved by protonation of the nitrogen atoms in the triazole and piperidine rings, ensuring optimal solubility for subsequent biological testing.

In terms of pharmacokinetics, 4-(4H-1,2,4-triazol-4-yl)piperidine dihydrochloride has been shown to exhibit favorable absorption profiles in preclinical models. Its ability to cross cellular membranes efficiently suggests potential utility in targeting intracellular pathogens or disease pathways. Furthermore, recent studies have explored its metabolic stability and bioavailability, which are critical parameters for determining its suitability as an orally administered drug.

The application of CAS No. 1609407-68-2 extends beyond pharmacology into materials science and catalysis. Its unique electronic properties make it a candidate for use in homogeneous catalysis or as a building block for advanced materials. For example, researchers have investigated its role as a ligand in transition metal-catalyzed reactions, where it has demonstrated enhanced catalytic efficiency compared to traditional ligands.

From an environmental standpoint, the ecological impact of 4-(4H-1,2,4-triazol-4-yl)piperidine dihydrochloride has been a subject of recent scrutiny. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in aquatic environments. This finding aligns with growing regulatory demands for eco-friendly chemical compounds and underscores its potential for sustainable applications.

In conclusion, CAS No. 1609407-68-2, or 4-(4H-1,2,4-triazol-4-yl)piperidine dihydrochloride, represents a versatile chemical entity with diverse applications across multiple disciplines. Its structural features and functional properties make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound is poised to play an increasingly important role in advancing modern science and technology.